Cas no 1805719-52-1 (1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one)
1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one
-
- Inchi: 1S/C9H8BrFO2/c1-5(12)9(10)7-3-2-6(13)4-8(7)11/h2-4,9,13H,1H3
- InChI Key: JUOYTTCZKKAILN-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC(=CC=1F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- XLogP3: 2.2
- Topological Polar Surface Area: 37.3
1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013014098-250mg |
1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one |
1805719-52-1 | 97% | 250mg |
484.80 USD | 2021-06-25 | |
| Alichem | A013014098-500mg |
1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one |
1805719-52-1 | 97% | 500mg |
806.85 USD | 2021-06-25 | |
| Alichem | A013014098-1g |
1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one |
1805719-52-1 | 97% | 1g |
1,504.90 USD | 2021-06-25 |
1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one
1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one: A Comprehensive Overview
The compound 1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one (CAS No. 1805719-52-1) is a significant molecule in the field of organic chemistry, particularly within the realms of pharmaceutical research and material science. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in synthetic chemistry. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.
Structural Analysis and Physical Properties
The molecular structure of 1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one is defined by a ketone group attached to a bromine atom and a substituted phenol ring. The phenolic group at the 4-position introduces hydroxyl functionality, while the fluorine substitution at the 2-position adds electronic complexity to the aromatic ring. This combination of functional groups imparts unique chemical reactivity and physical properties to the compound.
Recent studies have highlighted the importance of such multifunctional molecules in medicinal chemistry. The presence of both hydroxyl and bromine groups allows for diverse interactions, making this compound a promising candidate for bioisosteric replacements in drug design. Additionally, the propanone moiety contributes to the molecule's stability and solubility profiles, which are critical factors in pharmacokinetic studies.
Synthesis and Chemical Reactivity
The synthesis of 1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed transition metal catalysts to facilitate key transformations, such as Friedel-Crafts acylation and subsequent bromination steps.
Chemically, this compound exhibits reactivity consistent with its functional groups. The ketone group is susceptible to nucleophilic attacks under basic conditions, while the phenolic hydroxyl group can participate in hydrogen bonding and other non-covalent interactions. These properties make it a versatile building block in organic synthesis.
Applications in Pharmaceutical Research
One of the most promising applications of 1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one lies in its potential as a lead compound for drug development. Recent studies have explored its role as an inhibitor of key enzymes involved in metabolic disorders and neurodegenerative diseases. For example, researchers have demonstrated that this compound can modulate the activity of certain kinases, making it a candidate for anti-inflammatory and anti-cancer therapies.
In addition to its enzymatic targets, this compound has shown promise in targeting G-protein coupled receptors (GPCRs). The ability to influence these receptors could open new avenues for treating conditions such as hypertension and diabetes. Ongoing clinical trials are investigating its safety profile and efficacy in preclinical models.
Environmental Impact and Safety Considerations
As with any chemical compound, understanding the environmental impact of 1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one is crucial for responsible use. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic life. Results indicate that under controlled conditions, the compound undergoes moderate biodegradation, though further research is needed to fully characterize its environmental fate.
Safety considerations also extend to occupational exposure limits (OELs). Regulatory agencies have established guidelines based on acute and chronic toxicity studies. Employers are encouraged to implement protective measures to minimize worker exposure during handling and synthesis processes.
Future Directions and Research Opportunities
The future of 1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one lies in exploring its full therapeutic potential while addressing existing knowledge gaps. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area.
- Sustainable Synthesis: Development of greener synthetic routes using renewable feedstocks and energy-efficient processes.
- Bioavailability Enhancements: Research into pro-drug strategies to improve oral bioavailability without compromising efficacy.
- Toxicogenomics: Utilization of advanced genomic tools to predict adverse effects early in drug development.
- Nanoformulations: Investigation into nanotechnology-based delivery systems for targeted therapy applications.
1805719-52-1 (1-Bromo-1-(2-fluoro-4-hydroxyphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)